Cas no 5088-62-0 (Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI))

Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI) structure
5088-62-0 structure
Product Name:Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI)
CAS No:5088-62-0
MF:C14H14F3N3
MW:281.27627325058
CID:381110
PubChem ID:5238792
Update Time:2025-04-19

Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

    • Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI)
    • 1-ethyl-3-[3-(trifluoromethyl)phenyl]-4,5-dihydro-2H-pyrrolo[2,3-c]pyrazole
    • DTXSID60422466
    • 5088-62-0
    • Inchi: 1S/C14H14F3N3/c1-2-20-13-11(6-7-18-13)12(19-20)9-4-3-5-10(8-9)14(15,16)17/h3-5,8,18H,2,6-7H2,1H3
    • InChI Key: JHDQKFTVROCYSG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C2=C(NCC2)N(CC)N=1)(F)F

Computed Properties

  • Exact Mass: 281.11412
  • Monoisotopic Mass: 281.113982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.36
  • Boiling Point: 362°C at 760 mmHg
  • Flash Point: 172.7°C
  • Refractive Index: 1.589
  • PSA: 27.63

Androsta-5,16-dien-3b-ol, 16-acetyl-17-benzamido-,benzoate (ester) (8CI) Related Literature

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